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Compound of Interest

Compound Name: N-Benzylidenemethylamine

Cat. No.: B1583782 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of N-
Benzylidenemethylamine in its liquid state. Designed for researchers, scientists, and

professionals in drug development, this document aggregates key quantitative data, outlines

detailed experimental methodologies for property determination, and visualizes relevant

chemical processes.

Core Physical and Chemical Identifiers
N-Benzylidenemethylamine, an imine also known as N-Methyl-α-tolueneimine, is a colorless

to slight yellow liquid at room temperature.[1][2] It is a versatile building block in organic

synthesis, particularly in the production of various pharmaceuticals and agrochemicals.[3]

Key Identifiers:

CAS Number: 622-29-7[1]

Molecular Formula: C₈H₉N[1]

Molecular Weight: 119.16 g/mol

SMILES: CN=CC1=CC=CC=C1[1]

InChI Key: HXTGGPKOEKKUQO-UHFFFAOYSA-N[1]
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Quantitative Physical Properties
The physical characteristics of N-Benzylidenemethylamine have been determined through

various analytical methods. The following table summarizes the key quantitative data for its

liquid form.

Physical Property Value Conditions

Boiling Point 75-80 °C at 18 mmHg[3][4]

185 °C
at 760 mmHg (atmospheric

pressure)[5]

Density 0.967 g/mL at 25 °C[4]

Refractive Index (n_D) 1.5500 to 1.5540 at 20 °C (589 nm)[1][6]

Flash Point 113 °C Closed cup[5]

Vapor Pressure 0.976 mmHg at 25 °C[5]

Appearance Clear, colorless to yellow liquid [1][2]

Experimental Protocols for Property Determination
The accurate determination of physical properties is crucial for the handling, application, and

process design involving N-Benzylidenemethylamine. Standard methodologies for these

measurements are detailed below.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds like N-Benzylidenemethylamine, which may decompose at higher

temperatures, vacuum distillation is often employed to determine the boiling point at a reduced

pressure.

Apparatus: A distillation apparatus consisting of a round-bottom flask, a condenser, a

receiving flask, and a thermometer. A vacuum pump and a manometer are required for

measurements at reduced pressure.
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Procedure:

A sample of N-Benzylidenemethylamine is placed in the round-bottom flask along with

boiling chips.

The apparatus is assembled and connected to a vacuum source.

The pressure is reduced to the desired level (e.g., 18 mmHg) and held constant.[3]

The flask is heated gently.

The temperature at which the liquid boils and a steady stream of condensate is observed

is recorded as the boiling point at that pressure.

3.2. Measurement of Density

Density, the mass per unit volume, is a fundamental physical property.

Apparatus: A pycnometer (a flask with a specific, accurately known volume) and a high-

precision analytical balance.

Procedure:

The empty pycnometer is weighed.

It is then filled with the liquid sample, ensuring no air bubbles are trapped, and weighed

again.

The temperature of the sample is recorded (e.g., 25 °C).

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

3.3. Determination of Refractive Index

The refractive index measures how light propagates through a substance and is a

characteristic property.
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Apparatus: A refractometer, typically an Abbé refractometer.

Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of N-Benzylidenemethylamine are placed on the prism of the refractometer.

The prism is closed, and the temperature is allowed to stabilize (e.g., 20 °C).[1]

Light from a specific source (e.g., a sodium D-line at 589 nm) is passed through the

sample.[1]

The instrument is adjusted until the dividing line between the light and dark fields is sharp

and centered in the crosshairs of the eyepiece.

The refractive index is read from the instrument's scale.

Key Chemical Pathways and Workflows
The following diagrams, generated using Graphviz, illustrate important logical and experimental

workflows related to N-Benzylidenemethylamine.
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Synthesis of N-Benzylidenemethylamine

Reactants Reaction Conditions

Workup

Product

Benzaldehyde

Cool to 0°C, then maintain 25-30°C

Monomethylamine Toluene (Solvent)

Separate Organic Phase

Concentrate in vacuo

Distillation of Residual Oil

N-Benzylidenemethylamine
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Experimental Workflow for Physical Property Determination

Physical Measurements

Data Processing

Obtain Pure Sample

Determine Boiling Point
(Distillation)

Measure Density
(Pycnometer)

Measure Refractive Index
(Refractometer)

Record Temperature and Pressure

Calculate and Tabulate Results

Final Data Sheet
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Hydrolysis of N-Benzylidenemethylamine

Reactants

Conditions

Products

N-Benzylidenemethylamine

Acid Catalyst (e.g., H₃O⁺)

Water (H₂O)

Benzaldehyde

Reversible Reaction

Methylamine

Reversible Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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